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Compound of Interest

Compound Name: 3'-Bromo-4'-fluoroacetophenone

Cat. No.: B085946 Get Quote

For researchers, scientists, and drug development professionals, securing a reliable supply of

high-purity chemical intermediates is a critical first step in the discovery and development

pipeline. This technical guide provides an in-depth overview of the commercial suppliers,

pricing, and key technical data for 3'-Bromo-4'-fluoroacetophenone (CAS No. 1007-15-4), a

valuable building block in medicinal chemistry and materials science.

Commercial Suppliers and Product Specifications
3'-Bromo-4'-fluoroacetophenone is readily available from a range of commercial chemical

suppliers. The purity of the compound is a key consideration, with most vendors offering a

purity of 96% or higher, as determined by Gas Chromatography (GC). Below is a summary of

prominent suppliers and their typical product specifications.
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Supplier Purity Appearance
Melting Point
(°C)

Notes

AA Blocks ≥97% Solid 52-57

Offers a range of

quantities from

1g to 500g.[1]

Chem-Impex ≥ 96% (GC)

White to orange

to green powder

to crystal

54 - 58

Provides detailed

product

information and

safety data.

Lab Pro Inc. Min. 96.0% (GC) Solid, White 56

Also offers a

variety of other

laboratory

chemicals and

supplies.[2]

Ossila >98%

Yellow/light

brown

powder/crystals

52 - 57

Highlights its use

as a precursor

for APIs and

chalcone

derivatives.[3]

Santa Cruz

Biotechnology
- - -

A well-known

supplier of

biochemicals for

research.[4]

Sigma-Aldrich

(Merck)
96% - 52-57

Provides

extensive safety

and handling

information.[5]

Thermo Scientific

Chemicals
98+%

White to pale

cream to cream

to brown crystals

or powder

51.0-57.0
Offers various

pack sizes.[6]
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Pricing Analysis
The price of 3'-Bromo-4'-fluoroacetophenone can vary significantly based on the supplier,

purity, and quantity purchased. The following table provides an illustrative pricing comparison

from a selection of vendors. It is important to note that prices are subject to change and may

not include shipping and handling fees. Requesting a bulk quote is recommended for larger

quantities.

Quantity
AA Blocks Price
(USD)[1]

Chem-Impex Price
(USD)

Thermo Scientific
Chemicals Price
(USD)[6]

1g $8.00 - -

5g $9.00 $48.70 -

10g $12.00 - -

25g $15.00 $168.20 $227.65

100g $39.00 - -

500g $193.00 - -

Synthesis and Quality Control
Synthetic Route
A common and established method for the synthesis of aryl ketones such as 3'-Bromo-4'-
fluoroacetophenone is the Friedel-Crafts acylation. This reaction typically involves the

acylation of a substituted aromatic ring with an acyl halide or anhydride in the presence of a

Lewis acid catalyst. For 3'-Bromo-4'-fluoroacetophenone, a plausible synthetic route starts

from 1-bromo-2-fluorobenzene.
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Reactants Catalyst

Reaction

Product

1-Bromo-2-fluorobenzene

Friedel-Crafts Acylation

Acetyl Chloride or
Acetic Anhydride Aluminum Chloride (AlCl₃)

3'-Bromo-4'-fluoroacetophenone

Click to download full resolution via product page

A plausible synthetic pathway to 3'-Bromo-4'-fluoroacetophenone.

A general experimental protocol, adapted from a similar synthesis of 3-bromoacetophenone, is

as follows[7]:

Reaction Setup: A three-necked flask is equipped with a stirrer, a dropping funnel, and a

condenser protected by a drying tube. Anhydrous aluminum chloride is charged into the

flask.

Formation of the Complex: 1-Bromo-2-fluorobenzene is added slowly to the stirred aluminum

chloride.

Acylation: Acetyl chloride (or acetic anhydride) is added dropwise to the mixture. The

reaction is typically exothermic and may require cooling to maintain the desired temperature.

Reaction Completion and Quenching: After the addition is complete, the mixture is stirred,

sometimes with gentle heating, until the reaction is complete (monitored by TLC or GC). The

reaction mixture is then carefully quenched by pouring it onto a mixture of ice and

concentrated hydrochloric acid.
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Workup and Purification: The product is extracted with a suitable organic solvent (e.g.,

diethyl ether or dichloromethane). The organic layer is washed with water, a dilute sodium

bicarbonate solution, and brine, then dried over an anhydrous drying agent (e.g., sodium

sulfate). The solvent is removed under reduced pressure, and the crude product is purified,

typically by distillation or recrystallization.

Quality Control Workflow
Ensuring the purity and identity of 3'-Bromo-4'-fluoroacetophenone is crucial for its

application in research and development. A standard quality control workflow involves a series

of analytical tests.

Crude Product Purification
(Distillation/Recrystallization)

Purity Analysis (GC)

Identity Confirmation

Purity ≥ 96%

Purity < 96%

Final Product (>96% Purity)

¹H NMR, ¹³C NMR, ¹⁹F NMR

Mass Spectrometry (MS)

Infrared Spectroscopy (IR)

Click to download full resolution via product page

A typical quality control workflow for 3'-Bromo-4'-fluoroacetophenone.

Key Analytical Techniques:

Gas Chromatography (GC): This is the primary method used to determine the purity of the

compound. A sample is vaporized and injected into a capillary column, where it is separated

based on its boiling point and interaction with the stationary phase. The area of the peak

corresponding to 3'-Bromo-4'-fluoroacetophenone relative to the total peak area gives the

purity.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are used to

confirm the chemical structure of the molecule. The chemical shifts, splitting patterns, and

integration of the signals provide detailed information about the arrangement of atoms.

Mass Spectrometry (MS): MS is used to determine the molecular weight of the compound

and to analyze its fragmentation pattern, which can further confirm its identity. The isotopic

pattern of bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) is a characteristic feature to look

for in the mass spectrum.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule, such as the carbonyl (C=O) stretch of the ketone and the C-Br and C-F

bonds.

Melting Point: The melting point is a useful indicator of purity. A sharp melting point range

close to the literature value suggests a high-purity compound.

By understanding the commercial landscape and the key technical aspects of 3'-Bromo-4'-
fluoroacetophenone, researchers can confidently source this important chemical intermediate

for their ongoing projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Commercial Sourcing and Technical Guide: 3'-Bromo-
4'-fluoroacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085946#commercial-suppliers-of-3-bromo-4-
fluoroacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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